Cas no 1639977-00-6 (2-Bromo-6-fluoro-3-nitropyridine)

• Product Name: 2-Bromo-6-fluoro-3-nitropyridine
• CAS No: 1639977-00-6
• MF: C₅H₂BrFN₂O₂
• MW: 220.983983516693
• CID: 5141135
• PubChem ID: 118992774
• Update Time: 2026-03-03

2-Bromo-6-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-6-fluoro-3-nitro-
• 2-Bromo-6-fluoro-3-nitropyridine
• MFCD28405391
• BS-51248
• 2-bromo-6-fluoro-3-nitro-pyridine
• 1639977-00-6
• SY307767

• Inchi： 1S/C5H2BrFN2O2/c6-5-3(9(10)11)1-2-4(7)8-5/h1-2H
• InChI Key： QWDBPCRXRKMIQG-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(F)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 219.92837g/mol
• Monoisotopic Mass: 219.92837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-Bromo-6-fluoro-3-nitropyridine

Research Brief on 2-Bromo-6-fluoro-3-nitropyridine (CAS: 1639977-00-6) in Chemical and Biomedical Applications

2-Bromo-6-fluoro-3-nitropyridine (CAS: 1639977-00-6) is a halogenated nitropyridine derivative that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and chemical biology. This compound serves as a key intermediate in the development of novel bioactive molecules, particularly in the fields of kinase inhibitors, antiviral agents, and agrochemicals. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds with potential therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-6-fluoro-3-nitropyridine in the synthesis of next-generation Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a pivotal building block for introducing fluorine atoms at strategic positions, enhancing both the metabolic stability and target binding affinity of the resulting inhibitors. The study reported a remarkable 40% improvement in pharmacokinetic properties compared to previous generations of BTK inhibitors, underscoring the compound's value in drug discovery pipelines.

In the realm of material science, 2-Bromo-6-fluoro-3-nitropyridine has shown promise as a precursor for photoactive materials. A recent publication in Advanced Functional Materials (2024) described its incorporation into π-conjugated systems for organic light-emitting diodes (OLEDs). The unique electronic properties imparted by the bromo-fluoro-nitro substitution pattern resulted in materials with exceptional charge transport characteristics and tunable emission wavelengths, opening new avenues for optoelectronic applications.

The synthetic accessibility of 2-Bromo-6-fluoro-3-nitropyridine has been significantly improved through recent methodological advancements. A 2024 report in Organic Process Research & Development detailed a novel continuous-flow synthesis approach that achieved an 85% yield with excellent purity (>99%), addressing previous challenges in large-scale production. This technological breakthrough has important implications for industrial applications, particularly in meeting the growing demand for this intermediate in pharmaceutical manufacturing.

From a safety and toxicological perspective, recent evaluations of 2-Bromo-6-fluoro-3-nitropyridine have provided valuable data for risk assessment. A comprehensive study published in Chemical Research in Toxicology (2023) characterized its metabolic pathways and identified glutathione conjugation as the primary detoxification mechanism. These findings have informed safer handling protocols and supported the compound's continued use in research and development settings.

Looking forward, 2-Bromo-6-fluoro-3-nitropyridine is poised to play an increasingly important role in the development of targeted therapies. Several ongoing clinical trials for cancer therapeutics feature compounds derived from this intermediate, with preliminary results showing promising activity against resistant tumor phenotypes. The compound's unique combination of reactivity and stability continues to make it a valuable asset in medicinal chemistry and chemical biology research.